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Compound of Interest

Compound Name: Heptanophenone

Cat. No.: B155562

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals working with heptanophenone. Adherence to these procedures is
essential for ensuring personal safety and proper chemical management.

Quantitative Safety Data

The following table summarizes the key quantitative data for heptanophenone. It is important
to note that specific occupational exposure limits have not been established.
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Parameter Value Source
Physical State Liquid [1]
Molecular Formula C13H180 [1]
Molecular Weight 190.28 g/mol [1]
Melting Point 17°C [1112]
Boiling Point 155°C at 15 mmHg [1][2]
Flash Point 110°C (230°F) [1]
Density 0.946 g/mL at 25°C [2]
OSHA PEL No data available [1]
NIOSH REL No data available [1]
ACGIH TLV No data available [1]

Personal Protective Equipment (PPE) Protocol

Heptanophenone is known to cause skin and serious eye irritation, and may cause respiratory

irritation.[1][3] Therefore, the use of appropriate personal protective equipment is mandatory.

Recommended PPE

o Eye and Face Protection: Chemical splash-resistant safety glasses or goggles with side

protection are required.[1] In situations with a higher risk of splashing, a face shield should

be worn.[1][3]

» Hand Protection: Wear chemically resistant protective gloves.[3] The specific glove material

should be selected based on an evaluation of the workplace hazards, duration of use, and

the glove's chemical resistance.[1]

o Body Protection: A lab coat or other protective clothing must be worn to prevent skin contact.

[113]
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» Respiratory Protection: Work should be conducted in a well-ventilated area, such as a
chemical fume hood.[1][3] If ventilation is inadequate or there is a risk of inhaling vapors, a
NIOSH- or CEN-certified respirator with organic vapor cartridges should be used.[1]

Donning and Doffing PPE

Donning Sequence:
o Protective Clothing: Put on the lab coat or coveralls, ensuring it is fully fastened.
» Respiratory Protection (if required): Perform a seal check for the respirator.

o Eye and Face Protection: Put on safety goggles or glasses. If a face shield is needed, it is
donned at this stage.

e Gloves: Don the appropriate chemically resistant gloves, ensuring they overlap the cuffs of
the lab coat.

Doffing Sequence:

Gloves: Remove gloves by peeling them off from the cuff, turning them inside out without
touching the outer surface.

o Protective Clothing: Remove the lab coat or coveralls by rolling it down from the shoulders,
avoiding contact with the exterior.

o Eye and Face Protection: Remove the face shield (if used) and then the safety goggles from
the back.

» Respiratory Protection (if required): Remove the respirator from the back.

e Hand Hygiene: Wash hands thoroughly with soap and water after removing all PPE.[1][3]

Emergency Protocols for Accidental Exposure

Immediate action is critical in the event of accidental exposure to heptanophenone.
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Skin Contact: Immediately remove any contaminated clothing.[1] Flush the affected skin with
plenty of soap and running water for at least 15 minutes.[1] Seek medical attention if skin
irritation occurs.[1][3]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, holding the eyelids open.[1] Remove contact lenses if present and easy to do so.[1]
Continue rinsing and seek immediate medical attention.[1][3]

Inhalation: Move the affected person to fresh air and keep them in a position comfortable for
breathing.[1] If breathing is difficult or stops, provide artificial respiration or oxygen.[1] Seek
immediate medical attention.[1]

Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water. Never give anything by
mouth to an unconscious person.[1] Seek immediate medical attention.[1]

Operational and Disposal Plan

A systematic approach to handling and disposal is crucial for safety and environmental

compliance.

Handling and Storage

Handling: Always handle heptanophenone in a well-ventilated area or a chemical fume
hood.[3] Avoid contact with skin, eyes, and clothing.[1] Prevent the generation of vapors or
mists.[3] Keep containers tightly closed when not in use.[1]

Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances
such as oxidizing agents.[3] Keep the container tightly closed and store in a locked-up
location.[1][3]

Spill Response

Minor Spill (Contained in a Fume Hood):
o Alert others in the immediate vicinity.

o Ensure you are wearing the appropriate PPE.
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o Contain the spill using an inert absorbent material like sand, vermiculite, or commercial
spill pillows.[1][4]

o Scoop the absorbed material into a suitable, labeled container for hazardous waste
disposal.[1]

e Major Spill:
o Evacuate the area immediately.

o Contact your institution's Environmental Health and Safety (EHS) department.

Disposal Plan

» Waste Collection: All waste containing heptanophenone, including contaminated
absorbents and PPE, must be collected in a designated and clearly labeled hazardous waste
container.[4][5]

» Disposal: Dispose of the chemical waste through an approved waste disposal plant.[1] All
disposal activities must adhere to federal, state, and local regulations.[1][3] Do not dispose of
heptanophenone down the drain or in regular trash.

Workflow for Handling Heptanophenone

The following diagram illustrates the logical workflow for the safe handling of
heptanophenone, from initial preparation to final disposal.

Preparation Handling Cleanup & Disposal

Review SDS and Protocols }—P{ Don PPE %—ID{ Work in Fume Hood }—P{ Perform Experiment }»—I-{ Segregate Waste Doff PPE }—P{ Dispose via EHS

Click to download full resolution via product page

Caption: Workflow for the safe handling of heptanophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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